Cas no 2225171-72-0 (4-Chloro-2-(tert-butyl)pyrimidine-5-boronic acid)

• Product Name: 4-Chloro-2-(tert-butyl)pyrimidine-5-boronic acid
• CAS No: 2225171-72-0
• MF: C₈H₁₂BClN₂O₂
• MW: 214.46
• CID: 5143015
• PubChem ID: 133634896
• Update Time: 2025-11-01

4-Chloro-2-(tert-butyl)pyrimidine-5-boronic acid Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-2-(tert-butyl)pyrimidine-5-boronic acid
• 2225171-72-0
• EN300-3274227
• (2-(tert-Butyl)-4-chloropyrimidin-5-yl)boronic acid
• (2-tert-butyl-4-chloropyrimidin-5-yl)boronic acid

• Inchi： 1S/C8H12BClN2O2/c1-8(2,3)7-11-4-5(9(13)14)6(10)12-7/h4,13-14H,1-3H3
• InChI Key： QGYTZWNJASRTTI-UHFFFAOYSA-N
• SMILES： C1(C(C)(C)C)=NC=C(B(O)O)C(Cl)=N1

Computed Properties

• Exact Mass: 214.0680355g/mol
• Monoisotopic Mass: 214.0680355g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.2Ų

Additional information on 4-Chloro-2-(tert-butyl)pyrimidine-5-boronic acid

Introduction to 4-Chloro-2-(tert-butyl)pyrimidine-5-boronic acid (CAS No. 2225171-72-0)

4-Chloro-2-(tert-butyl)pyrimidine-5-boronic acid is a specialized organoboron compound that has garnered significant attention in the field of pharmaceutical and materials science due to its versatile applications. This compound, identified by the CAS number 2225171-72-0, is a key intermediate in the synthesis of various high-value chemicals, particularly in the development of novel agrochemicals and pharmaceutical agents. Its unique structural features, including a chloro-substituted pyrimidine ring and a boronic acid functional group, make it an attractive building block for further chemical modifications.

The significance of 4-Chloro-2-(tert-butyl)pyrimidine-5-boronic acid lies in its role as a precursor in cross-coupling reactions, which are fundamental to modern synthetic organic chemistry. Specifically, the boronic acid moiety allows for participation in Suzuki-Miyaura coupling reactions, enabling the formation of carbon-carbon bonds with a wide range of organic halides and pseudohalides. This capability is particularly valuable in the construction of complex molecular architectures, which are often required in drug discovery and material science applications.

In recent years, there has been a surge in research focused on developing more efficient and sustainable synthetic methodologies for organoboron compounds. The demand for such compounds has been driven by their utility in pharmaceutical synthesis, where they serve as intermediates for active pharmaceutical ingredients (APIs). The 4-Chloro-2-(tert-butyl)pyrimidine-5-boronic acid derivative exemplifies this trend, as it combines the reactivity of a boronic acid with the stability provided by the tert-butyl group, making it a robust candidate for industrial-scale applications.

One of the most compelling aspects of 4-Chloro-2-(tert-butyl)pyrimidine-5-boronic acid is its application in the synthesis of pyrimidine-based heterocycles. Pyrimidines are a class of heterocyclic compounds that are ubiquitous in biological systems, playing crucial roles as nucleobases in DNA and RNA. The ability to functionalize pyrimidine rings at specific positions using cross-coupling techniques has opened up new avenues for drug discovery. For instance, researchers have leveraged derivatives of this compound to develop novel antiviral and anticancer agents by introducing diverse substituents at the 2-position and 5-position of the pyrimidine core.

The tert-butyl group in 4-Chloro-2-(tert-butyl)pyrimidine-5-boronic acid serves multiple purposes beyond mere stability. It can influence electronic properties, steric hindrance, and metabolic resistance profiles of the final products. This makes it particularly useful in medicinal chemistry, where fine-tuning these parameters can significantly impact the efficacy and safety of drug candidates. Recent studies have demonstrated its use in generating libraries of substituted pyrimidines for high-throughput screening, facilitating rapid identification of bioactive molecules.

Advances in catalytic systems have further enhanced the utility of 4-Chloro-2-(tert-butyl)pyrimidine-5-boronic acid. Transition-metal catalysts, such as palladium and copper complexes, have been optimized to promote boronate ester formation and subsequent cross-coupling reactions under mild conditions. These developments have not only improved yields but also reduced waste generation, aligning with green chemistry principles. The efficiency of these transformations has made this compound an indispensable tool in synthetic laboratories worldwide.

The agrochemical sector has also benefited from the versatility of 4-Chloro-2-(tert-butyl)pyrimidine-5-boronic acid. Pyrimidine derivatives are known for their herbicidal and fungicidal properties, and modifications at the 2-position and 5-position can fine-tune biological activity against specific targets. Researchers have employed this compound to synthesize novel crop protection agents that exhibit improved selectivity and environmental compatibility. Such innovations are critical for addressing global food security challenges while minimizing ecological impact.

In conclusion, 4-Chloro-2-(tert-butyl)pyrimidine-5-boronic acid (CAS No. 2225171-72-0) represents a cornerstone in modern synthetic chemistry. Its ability to participate in cross-coupling reactions while maintaining structural integrity makes it an invaluable intermediate for pharmaceuticals and agrochemicals alike. As research continues to uncover new applications and synthetic strategies, this compound will undoubtedly remain at the forefront of chemical innovation.